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Compound of Interest

Compound Name: Pefachrome(R) fxa*

Cat. No.: B1627135

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical and
structural properties of Pefachrome® FXa, a widely utilized chromogenic substrate in
coagulation research and drug development. This document details its mechanism of action,

provides structured data on its chemical properties, and outlines key experimental protocols for
its use.

Core Chemical and Physical Properties

Pefachrome® FXa is a synthetic peptide substrate specifically designed for the sensitive and
guantitative measurement of Factor Xa (FXa) activity.[1][2][3] Its chemical and physical
characteristics are summarized below.
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Property Value Source

Molecular Weight 622.7 g/mol [1112113114]

C27H42NsOo9 (as acetate)
Molecular Formula [1][4]
C25H38Ns8O7 - C2H402

methyl N-[(2R)-3-cyclohexyl-1-
[[2-[[(2S)-5-
(diaminomethylideneamino)-1-
IUPAC Name ] N [5]
(4-nitroanilino)-1-oxopentan-2-
ylJamino]-2-oxoethylJamino]-1-

oxopropan-2-yllcarbamate

CHsOCO-D-CHA-Gly-Arg-
Synonyms [2][5]
pNA-AcOH, Pefa-5523

Solubility Up to 4 mM in distilled water [2][3]
2-8°C, protected from moisture

Storage , [2][3]
and light

CAS Number 80895-10-9 [1][4]

Kinetic Parameters

The efficiency of Pefachrome® FXa as a substrate for Factor Xa is defined by its kinetic

constants.
Parameter Value Enzyme Source
Michaelis Constant (Km) 0.106 mM Human Factor Xa[1][2][3]
Catalytic Rate Constant (kcat) 140 s Human Factor Xa[1][2][3]

Chemical Structure

Pefachrome® FXa is a synthetic oligopeptide, CH3zOCO-D-CHA-Gly-Arg, covalently linked to a
para-nitroaniline (pNA) chromophore.[1] The specific peptide sequence is designed for high
selectivity towards Factor Xa.
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SMILES: COC(=0)N--INVALID-LINK--C(=0)NCC(=O)N--INVALID-LINK--
C(=0)NC2=CC=C(C=C2)--INVALID-LINK--[O-][5]

InChl: InNChl=1S/C25H38N807/c1-40-25(37)32-20(14-16-6-3-2-4-7-16)22(35)29-15-21(34)31-
19(8-5-13-28-24(26)27)23(36)30-17-9-11-18(12-10-17)33(38)39/h9-12,16,19-20H,2-8,13-
15H2,1H3,(H,29,35)(H,30,36)(H,31,34)(H,32,37)(H4,26,27,28)/t19-,20+/m0/s1[5]

Mechanism of Action

The utility of Pefachrome® FXa in enzymatic assays is based on a straightforward colorimetric
principle. Factor Xa recognizes and specifically cleaves the peptide at the C-terminal side of
the Arginine (Arg) residue. This enzymatic hydrolysis releases the para-nitroaniline (pNA)
molecule, which is a chromophore. The free pNA exhibits a distinct yellow color and has a
maximum absorbance at a wavelength of 405 nm. The rate of pNA release, and therefore the
rate of color development, is directly proportional to the enzymatic activity of Factor Xa in the
sample.[1]

Caption: Enzymatic cleavage of Pefachrome® FXa by Factor Xa to yield a colored product.

Experimental Protocols

The following provides a detailed methodology for a typical microplate-based assay to
determine the activity of Factor X in plasma.

Reagents and Materials

o Pefachrome® FXa solution: 4 mM in sterile distilled water.[1][2]

o Assay Buffer: 50 mM Tris-HCI, pH 8.4.[2][3]

e Calcium Chloride (CaClz): 25 mM in distilled water.[2][3]

» Russell's Viper Venom-X (RVV-X): 25 AU/mL in 25 mM CaClz.[2][3]
¢ Human citrated plasma: Sample to be tested.

o Microplate reader capable of measuring absorbance at 405 nm.
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e 37°C incubator or heated microplate reader.

Assay Procedure

e Preparation of Reagents: Prepare all solutions as described above. Ensure the
Pefachrome® FXa solution is fully dissolved.

 Activation of Factor X:
o In a microplate well, add 100 pL of the RVV-X solution.[2][3]
o Add 10 pL of human citrated plasma to the well.[2][3]

o Incubate this mixture for exactly 75 seconds at 37°C to activate Factor X to Factor Xa.[1]

[21[3]
e Initiation of Chromogenic Reaction:
o Add 790 L of the pre-warmed assay buffer.[2][3]
o Add 100 pL of the 4 mM Pefachrome® FXa solution to initiate the reaction.[2][3]
e Measurement:

o Immediately place the microplate in a reader and measure the change in absorbance per
minute (AOD/min) at 405 nm.[1][2][3] The reading should be initiated as soon as possible
after the addition of the substrate.

e Controls and Calibration:

o For accurate quantification, it is essential to include controls, such as samples without
FXa, and to generate a calibration curve using standards of known Factor Xa
concentrations.[1]

Experimental Workflow Visualization

Caption: Workflow for the determination of Factor Xa activity using Pefachrome® FXa.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Pefachrome® FXa: A Technical Guide to its Chemical
Properties, Structure, and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1627135#chemical-properties-and-structure-of-
pefachrome-r-fxa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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